molecular formula C20H26N2O B8597206 4-Benzhydryl-1-piperazinepropanol

4-Benzhydryl-1-piperazinepropanol

Cat. No.: B8597206
M. Wt: 310.4 g/mol
InChI Key: UXUCJTZYKSLMSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Benzhydryl-1-piperazinepropanol is a useful research compound. Its molecular formula is C20H26N2O and its molecular weight is 310.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C20H26N2O

Molecular Weight

310.4 g/mol

IUPAC Name

3-(4-benzhydrylpiperazin-1-yl)propan-1-ol

InChI

InChI=1S/C20H26N2O/c23-17-7-12-21-13-15-22(16-14-21)20(18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-6,8-11,20,23H,7,12-17H2

InChI Key

UXUCJTZYKSLMSP-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1CCCO)C(C2=CC=CC=C2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

1-Piperazinepropanol was reacted with benzhydryl bromide in the same manner as Reference Example 1-(1) to give crystals of 4-benzhydryl-1-piperazinepropanol, m.p. 126°-128° C. Yield 76.3%.
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Synthesis routes and methods II

Procedure details

To 1-benzhydrylpiperazine (64 mmol) and diisopropylethylamine (77 mmol) in dioxane/H2O (9:1, 100 mL) is added 3-bromo-1-propanol (64 mmol) while stirring. After about 17 hours, the solution is concentrated in vacuo, and the residue is taken up in EtOAc (250 mL) and washed with 1N NaOH (2×100 mL), and brine (2×). The organic phase is dried over Na2SO4 (s), concentrated in vacuo and recrystallized from hot EtOAc to afford white crystalline product.
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100 mL
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Synthesis routes and methods III

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